Cas no 1517587-63-1 (N-(2,6-dimethoxyphenyl)methylhydroxylamine)

• Product Name: N-(2,6-dimethoxyphenyl)methylhydroxylamine
• CAS No: 1517587-63-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6322131
• PubChem ID: 82601614
• Update Time: 2025-10-29

N-(2,6-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethoxyphenyl)methylhydroxylamine
• N-[(2,6-dimethoxyphenyl)methyl]hydroxylamine
• 1517587-63-1
• EN300-1818674
• SCHEMBL16950132

• Inchi： 1S/C9H13NO3/c1-12-8-4-3-5-9(13-2)7(8)6-10-11/h3-5,10-11H,6H2,1-2H3
• InChI Key： YIJNPMYRZSMAQS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CNO)OC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.7Ų

Additional information on N-(2,6-dimethoxyphenyl)methylhydroxylamine

Comprehensive Overview of N-(2,6-dimethoxyphenyl)methylhydroxylamine (CAS No. 1517587-63-1)

N-(2,6-dimethoxyphenyl)methylhydroxylamine (CAS No. 1517587-63-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique dimethoxyphenyl and hydroxylamine functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a methylhydroxylamine moiety, makes it particularly valuable for constructing nitrogen-containing frameworks, a common feature in many bioactive molecules.

In recent years, the demand for N-(2,6-dimethoxyphenyl)methylhydroxylamine has surged due to its applications in the development of novel pharmaceuticals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are at the forefront of drug discovery. The compound's ability to modulate protein-protein interactions and its compatibility with click chemistry protocols further enhance its utility in modern synthetic strategies.

From an agrochemical perspective, N-(2,6-dimethoxyphenyl)methylhydroxylamine is explored for its role in designing next-generation pesticides and herbicides. Its structural motifs align with the growing trend of developing environmentally friendly crop protection agents that target specific metabolic pathways in pests while minimizing off-target effects. This aligns with the global push toward sustainable agriculture, a topic frequently searched by professionals and policymakers alike.

The compound's physicochemical properties, such as its solubility in organic solvents and stability under controlled conditions, make it a reliable candidate for high-throughput screening and combinatorial chemistry. These attributes are critical for industries focusing on drug repurposing and precision medicine, two areas that dominate current scientific discourse. Additionally, its compatibility with microwave-assisted synthesis techniques addresses the need for faster and more efficient reaction protocols, a common query among synthetic chemists.

Another area of interest is the compound's potential in material science, particularly in the design of functional polymers and smart coatings. The dimethoxyphenyl group can impart desirable electronic properties, making it suitable for applications in organic electronics and sensors. This versatility has led to increased searches for CAS No. 1517587-63-1 in patent databases and academic literature, reflecting its cross-disciplinary relevance.

Quality control and analytical methods for N-(2,6-dimethoxyphenyl)methylhydroxylamine are also topics of frequent inquiry. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards, particularly in pharmaceutical applications where impurities can significantly impact efficacy and safety.

In summary, N-(2,6-dimethoxyphenyl)methylhydroxylamine (CAS No. 1517587-63-1) is a compound of immense scientific and industrial value. Its applications span multiple high-impact fields, from drug discovery to sustainable agrochemicals and advanced materials. As research continues to uncover new uses for this molecule, its prominence in both academic and industrial settings is expected to grow, making it a subject of ongoing interest and innovation.